Cas no 54126-71-5 (1,2-Propanediol,3-[(2-methoxy-3-pyridinyl)oxy]-(9CI))

• Product Name: 1,2-Propanediol,3-[(2-methoxy-3-pyridinyl)oxy]-(9CI)
• CAS No: 54126-71-5
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 939824
• Update Time: 2023-03-27

1,2-Propanediol,3-[(2-methoxy-3-pyridinyl)oxy]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[(2-methoxy-3-pyridinyl)oxy]-(9CI)

• Inchi： 1S/C9H13NO4/c1-13-9-8(3-2-4-10-9)14-6-7(12)5-11/h2-4,7,11-12H,5-6H2,1H3
• InChI Key： NOLMDTMFZHUFNI-UHFFFAOYSA-N
• SMILES： C(O)C(O)COC1=CC=CN=C1OC

Computed Properties

• Exact Mass: 199.084
• Monoisotopic Mass: 199.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2